Ethyl 5-bromo-4-isopropoxy-3-methylbenzofuran-2-carboxylate

• CAS RN: 857081-69-7
• Molecular Formula: C15H17BrO4
• Molecular Weight: 341.20 g/mol
• IUPAC Name: ethyl 5-bromo-3-methyl-4-propan-2-yloxy-1-benzofuran-2-carboxylate
• InChI: InChI=1S/C15H17BrO4/c1-5-18-15(17)13-9(4)12-11(20-13)7-6-10(16)14(12)19-8(2)3/h6-8H,5H2,1-4H3
• InChI Key: KRDNJGSDLJDNSQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=C(O1)C=CC(=C2OC(C)C)Br)C

Description

Ethyl 5-bromo-4-isopropoxy-3-methylbenzofuran-2-carboxylate is a useful research compound. Its molecular formula is C15H17BrO4 and its molecular weight is 341.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 0.50 g (1.7 mmole) of ethyl 5-bromo-4-hydroxy-3-methyl-1-benzofuran-2-carboxylate (Example 119, Step 1) in 7 mL DMF was added 0.51 g (3.75 mmole) of potassium carbonate and 0.48 mL (3 mmole) of 2-bromopropane and the reaction was stirred at room temperature overnight. The solvent was concentrated in vacuo, and the residue was extracted with ethyl acetate and water. The organic layer washed with water and brine, dried over sodium sulfate, filtered, and concentrated to provide 0.58 g of ethyl 5-bromo-4-isopropoxy-3-methyl-1-benzofuran-2-carboxylate. Yield: 100%; m.p. 48-50° C.; MS: 341.0 (M+H)+.